Cas no 764710-12-5 (5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE)

5-(3-Bromo-4-methoxyphenyl)thiazol-2-ylamine is a brominated thiazole derivative featuring a methoxy-substituted phenyl ring, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its structural motif is particularly useful in the development of bioactive compounds, including potential kinase inhibitors and antimicrobial agents. The presence of both bromine and amine functional groups enhances its reactivity, allowing for further derivatization via cross-coupling or nucleophilic substitution reactions. The methoxy group contributes to improved solubility and electronic modulation, facilitating its incorporation into complex molecular frameworks. This compound is well-suited for applications in medicinal chemistry and material science due to its synthetic versatility and stability under standard conditions.
5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE structure
764710-12-5 structure
Product Name:5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE
CAS No:764710-12-5
MF:C10H9BrN2OS
MW:285.160259962082
MDL:MFCD03425120
CID:3030189
PubChem ID:2757051
Update Time:2025-10-14

5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE Chemical and Physical Properties

Names and Identifiers

    • 5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE
    • 5-(3-BROMO-4-METHOXYPHENYL)-1,3-THIAZOL-2-AMINE
    • AKOS BB-7964
    • ASISCHEM A27488
    • 2-Thiazolamine, 5-(3-bromo-4-methoxyphenyl)-
    • 5-(3-Bromo-4-methoxyphenyl)thiazol-2-amine
    • CS-0366916
    • STK141111
    • E89685
    • 764710-12-5
    • AKOS003217609
    • 2-tert-butoxycarbonylamino-3-(2,4-difluoro-phenyl)-propionicacid
    • 5-(3-Bromo-4-methoxyphenyl)-2-thiazolamine
    • DTXSID101267862
    • MDL: MFCD03425120
    • Inchi: 1S/C10H9BrN2OS/c1-14-8-3-2-6(4-7(8)11)9-5-13-10(12)15-9/h2-5H,1H3,(H2,12,13)
    • InChI Key: KTJSFYVQBBUNDF-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1=CN=C(N)S1)OC

Computed Properties

  • Exact Mass: 283.96190g/mol
  • Monoisotopic Mass: 283.96190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Melting Point: 188-189°C
  • Boiling Point: 424.8±35.0 °C at 760 mmHg
  • Flash Point: 155.5±26.5 °C

5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE Security Information

5-(3-BROMO-4-METHOXYPHENYL)THIAZOL-2-YLAMINE Pricemore >>

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